Cas no 1935332-86-7 (1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol)
1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol
-
- Inchi: 1S/C8H7BrFIO/c1-4(12)7-6(11)3-2-5(9)8(7)10/h2-4,12H,1H3
- InChI Key: ZTRJZQZMNQSPOA-UHFFFAOYSA-N
- SMILES: C(C1C(=CC=C(Br)C=1F)I)(O)C
1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR022KLT-5g |
1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol |
1935332-86-7 | 5g |
$459.00 | 2023-12-14 | ||
| abcr | AB607723-1g |
1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol; . |
1935332-86-7 | 1g |
€178.00 | 2024-07-19 | ||
| abcr | AB607723-5g |
1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol; . |
1935332-86-7 | 5g |
€501.70 | 2024-07-19 | ||
| abcr | AB607723-10g |
1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol; . |
1935332-86-7 | 10g |
€814.40 | 2024-07-19 | ||
| abcr | AB607723-25g |
1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol; . |
1935332-86-7 | 25g |
€1548.80 | 2024-07-19 | ||
| Aaron | AR022KLT-1g |
1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol |
1935332-86-7 | 95% | 1g |
$180.00 | 2025-02-13 |
1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol
Introduction to 1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol (CAS No. 1935332-86-7)
1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol, identified by its Chemical Abstracts Service (CAS) number 1935332-86-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of arylalkanol derivatives characterized by the presence of bromo, fluoro, and iodine substituents on a phenyl ring, which are strategically positioned to enhance its pharmacological properties. The structural motif of 1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol makes it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents targeting various biological pathways.
The molecular structure of 1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol consists of a phenyl ring substituted with a bromine atom at the 3-position, a fluorine atom at the 2-position, and an iodine atom at the 6-position. The ethanol moiety attached to the phenyl ring introduces a hydroxyl functional group, which can participate in hydrogen bonding interactions and influence the compound's solubility and bioavailability. This combination of substituents enhances the compound's potential to interact with biological targets, making it an attractive scaffold for medicinal chemists.
In recent years, there has been growing interest in arylalkanol derivatives due to their diverse biological activities. The presence of halogen atoms such as bromine, fluorine, and iodine is particularly noteworthy, as these elements can modulate the electronic properties of the aromatic ring and influence binding affinity to biological targets. For instance, bromine atoms are known to increase metabolic stability and binding interactions with certain enzymes and receptors, while fluorine atoms can enhance lipophilicity and metabolic resistance. Iodine atoms, on the other hand, can introduce additional points of interaction and improve binding selectivity.
1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol has been investigated in several preclinical studies for its potential therapeutic applications. One of the most notable areas of research has been its role in developing inhibitors for kinases and other enzyme targets involved in cancer progression. Kinases are critical enzymes that regulate cell signaling pathways, and their dysregulation is often associated with tumorigenesis. By designing compounds that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that can effectively target cancer cells while minimizing side effects on healthy tissues.
Recent studies have demonstrated that 1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol exhibits inhibitory activity against several kinases, including tyrosine kinases and serine/threonine kinases. The halogenated phenyl ring serves as a key pharmacophore that interacts with the active sites of these enzymes, thereby disrupting their function. Additionally, the ethanol moiety can form hydrogen bonds with nearby residues in the enzyme's binding pocket, further stabilizing the inhibitor-enzyme complex. These structural features make 1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol a potent lead compound for developing kinase inhibitors.
Beyond cancer therapy, 1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol has also shown promise in other therapeutic areas. For example, it has been explored as a potential treatment for inflammatory diseases, where it may modulate inflammatory signaling pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). In addition, its structural features make it a versatile scaffold for designing compounds with antimicrobial properties, targeting bacterial or viral pathogens.
The synthesis of 1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions on pre-functionalized phenyl derivatives followed by selective alkylation with ethanol or its esters. Advanced techniques such as cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings) may also be employed to introduce additional functional groups or modify existing ones.
In terms of pharmacokinetic properties, 1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol exhibits moderate solubility in both water and organic solvents due to the presence of the hydroxyl group and halogen substituents. This balance allows for efficient formulation into various drug delivery systems and enhances its bioavailability upon administration. However, further studies are needed to optimize its pharmacokinetic profile and minimize potential side effects.
The future prospects for 1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol are promising, with ongoing research focused on improving its efficacy and safety profiles. Computational modeling techniques such as molecular docking and virtual screening are being utilized to identify potential modifications that can enhance binding affinity to target proteins. Additionally, preclinical studies are being conducted to evaluate its efficacy in animal models of disease.
In conclusion,1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol (CAS No. 1935332-86-7) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of halogenated phenyl rings and ethanol moieties makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,1-(3-Bromo - 2 - fluoro - 6 - iodo - phen yl)e th anol is poised to play an important role in future drug development efforts.
1935332-86-7 (1-(3-Bromo-2-fluoro-6-iodophenyl)ethanol) Related Products
- 1402461-12-4(1,2-Ethanediol, 1-(2-fluoro-6-iodophenyl)-, (1S)-)
- 2734776-58-8(1-(5-Bromo-2-fluoro-3-iodophenyl)ethanol)
- 2755718-94-4(2-(3-Bromo-2-fluoro-6-iodophenyl)propan-2-ol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)